N-(3-chloro-4-methylphenyl)-4-(methylsulfonamidomethyl)cyclohexanecarboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-(methanesulfonamidomethyl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C16H23ClN2O3S/c1-11-3-8-14(9-15(11)17)19-16(20)13-6-4-12(5-7-13)10-18-23(2,21)22/h3,8-9,12-13,18H,4-7,10H2,1-2H3,(H,19,20)
• InChI Key: JARFOTOPKQIOQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CCC(CC2)CNS(=O)(=O)C)Cl
• Molecular Formula: C16H23ClN2O3S
• Molecular Weight: 358.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-4-(methylsulfonamidomethyl)cyclohexanecarboxamide, also known as MCC950, is a small molecule inhibitor of the NLRP3 inflammasome. The NLRP3 inflammasome is a protein complex that plays a key role in the body's immune response to infections and other types of damage. However, overactivation of the NLRP3 inflammasome has been linked to a range of inflammatory diseases, including Alzheimer's, Parkinson's, and multiple sclerosis. MCC950 has been shown to be a promising potential treatment for these diseases.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and characterization of derivatives and related compounds, providing foundational knowledge for further applications in various fields. For instance, studies on the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives have led to a deeper understanding of their structural properties, paving the way for the development of compounds with tailored features for specific applications (Özer et al., 2009).

Mechanistic Insights in Chemical Reactions

The understanding of mechanisms in copper-catalyzed intermolecular amidation and imidation of unactivated alkanes provides valuable insights into the functionalization of C–H bonds. This knowledge aids in the development of more efficient synthetic routes for the production of N-alkyl products, which are crucial in various chemical manufacturing processes (Tran et al., 2014).

Biochemical Applications

The biochemical and medicinal applications of related compounds, including their role as inhibitors or modulators of biological targets, highlight the therapeutic potential of these molecules. For example, certain sulfonamide derivatives have been studied for their antimicrobial activities, providing a basis for the development of new antimicrobial agents (Ghorab et al., 2017).

Material Science

In material science, the synthesis and properties of polymers incorporating the cyclohexane structure or related functional groups have been explored. These materials exhibit unique characteristics, such as high thermal stability and solubility in polar organic solvents, making them suitable for various applications in the polymer industry (Hsiao et al., 1999).

Drug Metabolism and Pharmacokinetics

The application of biocatalysis to drug metabolism, specifically the preparation of mammalian metabolites of biaryl-bis-sulfonamide compounds, demonstrates the utility of microbial systems in simulating mammalian metabolism. This approach aids in the characterization of drug metabolites and the assessment of their pharmacokinetic properties (Zmijewski et al., 2006).